Cas no 895764-31-5 (5,7-Diphenyl-pyrazolo1,5-apyrimidine-3-carboxylic Acid Ethyl Ester)

• Product Name: 5,7-Diphenyl-pyrazolo1,5-apyrimidine-3-carboxylic Acid Ethyl Ester
• CAS No: 895764-31-5
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• MDL: MFCD00750802
• CID: 1064778
• PubChem ID: 66523369
• Update Time: 2025-04-20

5,7-Diphenyl-pyrazolo1,5-apyrimidine-3-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5,7-Diphenyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic Acid Ethyl Ester
• ethyl 5,7-diphenylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• 895764-31-5
• AKOS015955020
• FT-0667656
• 3-ethoxycarbonyl-5,7-diphenylpyrazolo[1,5-a]pyrimidine
• DB-317036
• 5,7-Diphenyl-pyrazolo1,5-apyrimidine-3-carboxylic Acid Ethyl Ester

• MDL： MFCD00750802
• Inchi： 1S/C21H17N3O2/c1-2-26-21(25)17-14-22-24-19(16-11-7-4-8-12-16)13-18(23-20(17)24)15-9-5-3-6-10-15/h3-14H,2H2,1H3
• InChI Key： VPVGNODMXRSGGB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=1N=C(C1C=CC=CC=1)C=C2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 343.13200
• Monoisotopic Mass: 343.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Solubility: Dichloromethane
• PSA: 56.49000
• LogP: 4.24000

5,7-Diphenyl-pyrazolo1,5-apyrimidine-3-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)